Cas no 4761-26-6 (Ethyl 2-\u200bCarbethoxy-\u200b5-\u200bketohexanoate)
4761-26-6 structure
Product Name:Ethyl 2-\u200bCarbethoxy-\u200b5-\u200bketohexanoate
Ethyl 2-\u200bCarbethoxy-\u200b5-\u200bketohexanoate Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxobutylpropanedioicaciddiethylester
- Ethyl 2-?Carbethoxy-?5-?ketohexanoate
- diethyl 2-(3-oxobutyl)propanedioate
- Ethyl 2-Carbethoxy-5-ketohexanoate
- (3-oxobutyl)propanedioic acid diethyl ester
- 2-(3-oxo-butyl)-malonic acid diethyl ester
- 4-[bis(ethoxycarbonyl)methyl]2-butanone
- AC1L5NLL
- AC1Q63U4
- AR-1I4916
- CTK4J0129
- diethyl (3'-oxobutyl)malonate
- diethyl (3-oxobutyl)malonate
- diethyl 2-(3'-oxobutyl)malonate
- diethyl 2-(3-oxobutyl)malonate
- ethyl 2-ethoxycarbonyl-5-oxohexanoate
- NSC75766
- 1,3-Diethyl 2-(3-oxobutyl)propanedioate
- NSC-75766
- AKOS027322482
- propanedioic acid, (3-oxobutyl)-, diethyl ester
- Diethyl 3-oxobutylmalonate
- Ethyl 2-Carbethoxy-5-ketohexanoate
- EN300-11720874
- InChI=1/C11H18O5/c1-4-15-10(13)9(7-6-8(3)12)11(14)16-5-2/h9H,4-7H2,1-3H
- SCHEMBL10843170
- 4761-26-6
- DTXSID00291471
- Ethyl 2-\u200bCarbethoxy-\u200b5-\u200bketohexanoate
-
- MDL: MFCD00962369
- Inchi: 1S/C11H18O5/c1-4-15-10(13)9(7-6-8(3)12)11(14)16-5-2/h9H,4-7H2,1-3H3
- InChI Key: ALUWYSWCNMTCSN-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C(=O)OCC)CCC(C)=O)=O
Computed Properties
- Exact Mass: 230.11544
- Monoisotopic Mass: 230.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- PSA: 69.67
Ethyl 2-\u200bCarbethoxy-\u200b5-\u200bketohexanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E678650-1g |
Ethyl 2-\u200bCarbethoxy-\u200b5-\u200bketohexanoate |
4761-26-6 | 1g |
$ 120.00 | 2022-06-05 | ||
| TRC | E678650-10g |
Ethyl 2-\u200bCarbethoxy-\u200b5-\u200bketohexanoate |
4761-26-6 | 10g |
$ 970.00 | 2022-06-05 | ||
| TRC | E678650-1000mg |
Ethyl 2-Carbethoxy-5-ketohexanoate |
4761-26-6 | 1g |
$150.00 | 2023-05-18 | ||
| TRC | E678650-10000mg |
Ethyl 2-Carbethoxy-5-ketohexanoate |
4761-26-6 | 10g |
$1171.00 | 2023-05-18 | ||
| Enamine | EN300-11720874-0.1g |
1,3-diethyl 2-(3-oxobutyl)propanedioate |
4761-26-6 | 95% | 0.1g |
$35.0 | 2023-05-24 | |
| Enamine | EN300-11720874-0.25g |
1,3-diethyl 2-(3-oxobutyl)propanedioate |
4761-26-6 | 95% | 0.25g |
$48.0 | 2023-05-24 | |
| Enamine | EN300-11720874-0.5g |
1,3-diethyl 2-(3-oxobutyl)propanedioate |
4761-26-6 | 95% | 0.5g |
$85.0 | 2023-05-24 | |
| Enamine | EN300-11720874-1.0g |
1,3-diethyl 2-(3-oxobutyl)propanedioate |
4761-26-6 | 95% | 1g |
$128.0 | 2023-05-24 | |
| Enamine | EN300-11720874-2.5g |
1,3-diethyl 2-(3-oxobutyl)propanedioate |
4761-26-6 | 95% | 2.5g |
$252.0 | 2023-05-24 | |
| Enamine | EN300-11720874-5.0g |
1,3-diethyl 2-(3-oxobutyl)propanedioate |
4761-26-6 | 95% | 5g |
$386.0 | 2023-05-24 |
Ethyl 2-\u200bCarbethoxy-\u200b5-\u200bketohexanoate Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
4761-26-6 (Ethyl 2-\u200bCarbethoxy-\u200b5-\u200bketohexanoate) Related Products
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